Cas no 899735-25-2 (4-{(furan-2-yl)methyl(methyl)sulfamoyl}-N-(2-methoxy-4-nitrophenyl)benzamide)

• Product Name: 4-{(furan-2-yl)methyl(methyl)sulfamoyl}-N-(2-methoxy-4-nitrophenyl)benzamide
• CAS No: 899735-25-2
• MF: C₂₀H₁₉N₃O₇S
• MW: 445.44576382637
• CID: 5485476
• PubChem ID: 18584117
• Update Time: 2025-06-08

4-{(furan-2-yl)methyl(methyl)sulfamoyl}-N-(2-methoxy-4-nitrophenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• AKOS024679045
• 4-[furan-2-ylmethyl(methyl)sulfamoyl]-N-(2-methoxy-4-nitrophenyl)benzamide
• 4-(N-(furan-2-ylmethyl)-N-methylsulfamoyl)-N-(2-methoxy-4-nitrophenyl)benzamide
• VU0497416-1
• F2768-0442
• 4-{[(furan-2-yl)methyl](methyl)sulfamoyl}-N-(2-methoxy-4-nitrophenyl)benzamide
• 899735-25-2
• 4-{(furan-2-yl)methyl(methyl)sulfamoyl}-N-(2-methoxy-4-nitrophenyl)benzamide

• Inchi： 1S/C20H19N3O7S/c1-22(13-16-4-3-11-30-16)31(27,28)17-8-5-14(6-9-17)20(24)21-18-10-7-15(23(25)26)12-19(18)29-2/h3-12H,13H2,1-2H3,(H,21,24)
• InChI Key： AQLRCUBUXITEEJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2C=CC(=CC=2OC)[N+](=O)[O-])=O)=CC=1)(N(C)CC1=CC=CO1)(=O)=O

Computed Properties

• Exact Mass: 445.09437113g/mol
• Monoisotopic Mass: 445.09437113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 143Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-{(furan-2-yl)methyl(methyl)sulfamoyl}-N-(2-methoxy-4-nitrophenyl)benzamide

Professional Introduction to Compound with CAS No. 899735-25-2 and Product Name: 4-{(furan-2-yl)methyl(methyl)sulfamoyl}-N-(2-methoxy-4-nitrophenyl)benzamide

The compound in question, identified by the CAS number 899735-25-2, is a sophisticated organic molecule with a unique structural framework that has garnered significant attention in the field of pharmaceutical chemistry. The product name, 4-{(furan-2-yl)methyl(methyl)sulfamoyl}-N-(2-methoxy-4-nitrophenyl)benzamide, provides a detailed insight into its chemical composition, highlighting key functional groups and substituents that contribute to its potential biological activity. This introduction aims to explore the compound's structure, synthesis, and emerging applications, particularly in the context of modern medicinal chemistry.

The molecular structure of this compound features a benzamide core, which is a well-known pharmacophore in drug design due to its presence in numerous bioactive molecules. The benzamide moiety is further modified by the presence of a (furan-2-yl)methyl(methyl)sulfamoyl group at the 4-position, which introduces both lipophilic and hydrophilic characteristics to the molecule. This balance of properties is crucial for optimizing pharmacokinetic profiles, ensuring adequate solubility and membrane permeability for therapeutic efficacy.

The presence of a 2-methoxy-4-nitrophenyl group at the N-position of the benzamide further enhances the compound's complexity and potential biological interactions. This aromatic ring system, with its methoxy and nitro substituents, is known to influence electronic properties and binding affinity to biological targets. Recent studies have demonstrated that such modifications can significantly alter the pharmacological profile of molecules, making them more suitable for specific therapeutic applications.

In terms of synthesis, the preparation of 4-{(furan-2-yl)methyl(methyl)sulfamoyl}-N-(2-methoxy-4-nitrophenyl)benzamide involves multiple steps, including condensation reactions, sulfonation, and functional group transformations. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. These techniques not only improve yield but also enable the introduction of complex substituents with high precision.

One of the most intriguing aspects of this compound is its potential biological activity. The combination of a benzamide core with furan-based and nitroaromatic substituents suggests that it may exhibit properties similar to those of known bioactive agents. Preliminary in vitro studies have indicated that derivatives with similar structural motifs can interact with various biological targets, including enzymes and receptors involved in inflammatory pathways. This has prompted further investigation into the anti-inflammatory potential of this compound.

Recent advancements in computational chemistry have allowed for more accurate predictions of molecular interactions and pharmacological effects. Molecular docking simulations have been performed using this compound as a ligand against several protein targets relevant to therapeutic intervention. These simulations suggest that it may bind effectively to enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. Such findings are consistent with its proposed anti-inflammatory mechanism of action.

Additionally, the compound's structural features make it an attractive candidate for further derivatization to enhance its pharmacological properties. By modifying the substituents on the benzamide core or introducing additional functional groups, researchers can fine-tune its activity profile. For instance, replacing the methylsulfamoyl group with other sulfonamide derivatives might alter its solubility or metabolic stability, thereby improving its overall therapeutic potential.

The role of natural product-inspired scaffolds in drug discovery cannot be overstated. The furan moiety in this compound resembles structures found in several bioactive natural products, which have served as inspiration for countless drug candidates. By leveraging these natural templates, synthetic chemists can design molecules with optimized biological activity while minimizing off-target effects. This approach aligns well with current trends in medicinal chemistry towards rational drug design.

From a regulatory perspective, compounds like 4-{(furan-2-yl)methyl(methyl)sulfamoyl}-N-(2-methoxy-4-nitrophenyl)benzamide must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Preclinical studies involving cell-based assays and animal models are essential for evaluating their pharmacological effects and toxicological profiles. These studies provide critical data for regulatory agencies to assess whether such compounds are suitable for further development.

The development pipeline for new pharmaceuticals often involves collaboration between academic researchers and industry scientists. This compound exemplifies how interdisciplinary approaches can lead to innovative therapeutics. By combining expertise from organic chemistry, biochemistry, pharmacology, and computational science, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

Future directions in research may focus on exploring analogs of this compound that exhibit enhanced potency or selectivity. For instance, exploring different aromatic systems or varying the length of aliphatic chains could yield derivatives with improved pharmacokinetic properties. Such explorations are essential for expanding the chemical space available for drug discovery and identifying novel therapeutic agents.

In conclusion,4-{(furan-2-yl)methyl(methyl)sulfamoyl}-N-(2-methoxy-4-nitrophenyl)benzamide represents a promising candidate in pharmaceutical research due to its unique structural features and potential biological activity. Its synthesis highlights advances in organic chemistry techniques, while preliminary studies suggest exciting possibilities for therapeutic applications. As research continues to uncover new insights into its properties, this compound is poised to contribute significantly to the development of next-generation pharmaceuticals.